![molecular formula C12H13NO3S2 B305685 3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione](/img/structure/B305685.png)
3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione, also known as TZMT, is a novel compound that has been gaining attention in the scientific community for its potential therapeutic properties. TZMT is a thiazolidinedione derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione is not fully understood. However, studies have suggested that it may exert its therapeutic effects by modulating various signaling pathways, including the NF-κB pathway, the PI3K/Akt pathway, and the MAPK pathway. This compound has also been shown to inhibit the production of reactive oxygen species and reduce oxidative stress, which may contribute to its antioxidant effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of cytokine production. This compound has also been shown to reduce oxidative stress and inflammation, which are known to contribute to the development of various diseases. Additionally, this compound has been shown to improve glucose metabolism and cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, this compound has been shown to exhibit low toxicity, making it a safe compound to use in in vitro and in vivo studies. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research and development of 3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione. One potential direction is the investigation of its use in combination with other anticancer drugs to enhance its therapeutic effects. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential use in the treatment of other diseases, such as neurodegenerative disorders. Finally, the development of new synthesis methods for this compound may lead to the discovery of new analogs with improved pharmacological properties.
Synthesis Methods
Several methods have been used to synthesize 3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione, including the reaction of 2-thiophenecarboxaldehyde with 3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione in the presence of a base, and the reaction of 2-thiophenecarboxaldehyde with 3-(3-methoxypropyl)-2-thioxo-1,3-thiazolidin-4-one in the presence of a base. These methods have resulted in the successful synthesis of this compound with high yields and purity.
Scientific Research Applications
3-(3-Methoxypropyl)-5-(2-thienylmethylene)-1,3-thiazolidine-2,4-dione has been shown to exhibit various pharmacological activities, including anti-inflammatory, antioxidant, and antitumor effects. It has been studied for its potential use in the treatment of diseases such as cancer, diabetes, and neurodegenerative disorders. In vitro and in vivo studies have demonstrated the ability of this compound to inhibit the growth of cancer cells and reduce inflammation. Additionally, this compound has been shown to improve glucose metabolism and cognitive function in animal models.
properties
Molecular Formula |
C12H13NO3S2 |
---|---|
Molecular Weight |
283.4 g/mol |
IUPAC Name |
(5E)-3-(3-methoxypropyl)-5-(thiophen-2-ylmethylidene)-1,3-thiazolidine-2,4-dione |
InChI |
InChI=1S/C12H13NO3S2/c1-16-6-3-5-13-11(14)10(18-12(13)15)8-9-4-2-7-17-9/h2,4,7-8H,3,5-6H2,1H3/b10-8+ |
InChI Key |
CUCFKJJLYWKXOC-CSKARUKUSA-N |
Isomeric SMILES |
COCCCN1C(=O)/C(=C\C2=CC=CS2)/SC1=O |
SMILES |
COCCCN1C(=O)C(=CC2=CC=CS2)SC1=O |
Canonical SMILES |
COCCCN1C(=O)C(=CC2=CC=CS2)SC1=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.